Cas no 1005305-39-4 (N-{2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl}-2-(4-methoxyphenoxy)acetamide)

• Product Name: N-{2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl}-2-(4-methoxyphenoxy)acetamide
• CAS No: 1005305-39-4
• MF: C₂₉H₃₆N₄O₃
• MW: 488.621147155762
• CID: 5508111
• Update Time: 2025-07-16

N-{2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl}-2-(4-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl]-2-(4-methoxyphenoxy)acetamide
• N-{2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl}-2-(4-methoxyphenoxy)acetamide

• Inchi： 1S/C29H36N4O3/c1-31(2)24-11-9-23(10-12-24)28(33-19-17-32(18-20-33)25-7-5-4-6-8-25)21-30-29(34)22-36-27-15-13-26(35-3)14-16-27/h4-16,28H,17-22H2,1-3H3,(H,30,34)
• InChI Key： KKQFQHXYLDBUQR-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(N(C)C)C=C1)N1CCN(C2=CC=CC=C2)CC1)(=O)COC1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-{2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl}-2-(4-methoxyphenoxy)acetamide

Professional Introduction to Compound with CAS No. 1005305-39-4 and Product Name: N-{2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl}-2-(4-methoxyphenoxy)acetamide

This compound, identified by the CAS number 1005305-39-4, is a complex organic molecule with a distinctive chemical structure that has garnered significant attention in the field of pharmaceutical research. The product name, N-{2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl}-2-(4-methoxyphenoxy)acetamide, provides a detailed insight into its molecular composition, highlighting its potential applications and mechanisms of action.

The molecular structure of this compound features several key functional groups that contribute to its unique properties. The presence of a dimethylamino group at the 4-position of the phenyl ring and a piperazine moiety at the 1-position of another phenyl ring suggests potential interactions with biological targets. These features are particularly relevant in the context of drug design, where specific chemical motifs are often employed to modulate receptor binding and enhance pharmacological efficacy.

Recent advancements in medicinal chemistry have emphasized the importance of multitarget engagement in the development of novel therapeutics. The compound in question exhibits characteristics that align well with this paradigm, making it a promising candidate for further investigation. The combination of a dimethylamino group and a piperazine ring is known to enhance solubility and metabolic stability, which are critical factors in drug development.

In the realm of pharmacological research, this compound has been explored for its potential role in modulating neurotransmitter systems. The phenylpiperazine scaffold is particularly noteworthy, as it is commonly found in drugs that target central nervous system (CNS) disorders. Studies have indicated that such structures can interact with various receptors, including serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases.

The methoxy group on the phenoxy acetamide moiety further contributes to the compound's complexity and functionality. This group can influence both the electronic properties of the molecule and its interactions with biological targets. In particular, methoxy-substituted aromatic compounds are frequently investigated for their potential as intermediates in drug synthesis, due to their ability to enhance binding affinity and selectivity.

Current research in the field of CNS therapeutics has seen a surge in interest regarding molecules that can modulate multiple neurotransmitter systems simultaneously. This approach has shown promise in treating complex neurological disorders by addressing multiple pathological pathways. The compound under discussion appears to be well-suited for this strategy, given its structural features that suggest interactions with both serotonin and dopamine receptors.

Moreover, the compound's solubility profile has been optimized through careful molecular design. The presence of polar functional groups such as amides and hydroxyl moieties enhances water solubility, which is crucial for oral bioavailability and therapeutic efficacy. This optimization is particularly important in drug development, where poor solubility can significantly limit a drug's clinical utility.

Preclinical studies have begun to explore the pharmacokinetic and pharmacodynamic properties of this compound. Initial findings suggest that it exhibits favorable pharmacokinetic profiles, including reasonable absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties are essential for determining dosing regimens and predicting clinical outcomes.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the complex aromatic rings present in the molecule.

As our understanding of biological systems continues to evolve, so does our approach to drug discovery. Computational modeling and high-throughput screening techniques have become indispensable tools in identifying novel lead compounds. The compound with CAS number 1005305-39-4 has been subjected to these methods, revealing its potential as a starting point for further medicinal chemistry optimization.

In conclusion, this compound represents a significant advancement in pharmaceutical research due to its unique structural features and promising pharmacological properties. Its potential applications in treating CNS disorders make it a valuable asset in ongoing drug development efforts. Continued research into its mechanisms of action and therapeutic efficacy will further solidify its role as a key player in modern medicine.